Cas no 2138112-10-2 (2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138112-10-2
• MF: C₈H₉FN₄OS
• MW: 228.246662855148
• CID: 6079703
• PubChem ID: 165499720
• Update Time: 2025-10-21

2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol
• 2138112-10-2
• EN300-1150061

• Inchi： 1S/C8H9FN4OS/c9-6-7(5-1-2-11-15-5)12-13(3-4-14)8(6)10/h1-2,14H,3-4,10H2
• InChI Key： GUDODCDXFHIAAU-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C(=C(N)N(CCO)N=1)F

Computed Properties

• Exact Mass: 228.04811026g/mol
• Monoisotopic Mass: 228.04811026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Additional information on 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

Compound CAS No. 2138112-10-2: 2-[5-Amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol

The compound with CAS No. 2138112-10-2, known as 2-[5-amino-4-fluoro-3-(1,2-thiazol-5-yl)-1H-pyrazol-1-yl]ethan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazole ring substituted with an amino group, a fluoro group, and a thiazole moiety. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The thiazole moiety in this compound adds further complexity and functionality, enhancing its potential as a lead compound for medicinal chemistry applications. Researchers have demonstrated that such structures can exhibit significant anti-inflammatory, antioxidant, and anticancer activities, making them valuable candidates for preclinical studies.

The synthesis of CAS No. 2138112-10-2 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent incorporation of the thiazole group via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the synthesis process, reducing production time and improving scalability.

In terms of applications, this compound has shown promise in the field of bioorganic chemistry, where it serves as a valuable building block for constructing more complex molecules. Its ability to act as both a nucleophile and an electrophile makes it highly versatile in various coupling reactions. Additionally, its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of advanced materials for electronics and optoelectronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. For instance, molecular docking simulations have revealed that this compound has a high affinity for certain protein receptors, suggesting its potential role in drug design.

The integration of experimental and computational approaches has significantly enhanced our understanding of the properties and applications of CAS No. 2138112-10-2. As research continues to progress, this compound is expected to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a key player in the development of novel chemical entities with diverse applications.